5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde
Overview
Description
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde, also known as 5-TMC, is an organic compound that is used in a variety of scientific applications. It is a synthetic compound with a complex structure, and is used in a wide range of scientific research, including organic synthesis and biochemistry. 5-TMC has been studied for its potential applications in drug discovery, as well as in the development of new materials.
Scientific Research Applications
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde is used in a wide range of scientific research applications. It has been used as a tool in organic synthesis, as a reagent in the synthesis of other compounds, and as a catalyst in biochemical reactions. 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde has also been used in the development of new materials, such as organic semiconductors and polymers. In addition, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde has been studied for its potential applications in drug discovery, as it has been shown to be a potent inhibitor of several enzymes.
Mechanism of Action
The mechanism of action of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde is not fully understood, but it is believed to involve the inhibition of certain enzymes. 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde has been shown to bind to the active site of enzymes, blocking their activity. This inhibition can be used to study the function of the enzymes, as well as to identify potential drug targets.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde are not fully understood, but it has been shown to have some effects on certain biochemical pathways. 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde has been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids, as well as the production of reactive oxygen species. In addition, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde has been shown to inhibit the activity of enzymes involved in the synthesis of cholesterol, as well as the production of nitric oxide.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde in laboratory experiments include its high purity, its low cost, and its stability. 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde is also relatively easy to synthesize, and can be used in a wide range of experiments. However, there are some limitations to using 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde in laboratory experiments. For example, it is not soluble in water, and is not very stable in aqueous solutions. In addition, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde is not very soluble in organic solvents, and can be difficult to store and handle.
Future Directions
The potential applications of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde are vast, and there is much to be explored in the future. One potential future direction is the development of new materials based on 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde. In addition, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde could be used to study the mechanism of action of enzymes, as well as to identify new drug targets. Another potential future direction is the use of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde in drug discovery, as it has been shown to be a potent inhibitor of several enzymes. Finally, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde could be used to study the biochemical and physiological effects of certain compounds, as well as to identify potential therapeutic agents.
Synthesis Methods
The synthesis of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde is a complex process that involves multiple steps. The starting material is 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde, which is then reacted with aqueous sodium hydroxide and a reducing agent such as sodium borohydride, followed by a reaction with an oxidizing agent such as potassium permanganate. The reaction is then quenched with aqueous acid to yield 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde. This method has been used to synthesize 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde in high yields and purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde involves the reaction of 5-bromo-1-naphthaldehyde with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "5-bromo-1-naphthaldehyde", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "To a solution of 5-bromo-1-naphthaldehyde in anhydrous THF, add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane and a palladium catalyst.", "Heat the reaction mixture at 80°C for 24 hours under an inert atmosphere.", "After completion of the reaction, cool the mixture to room temperature and quench with water.", "Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product as a yellow solid." ] } | |
CAS RN |
1353556-08-7 |
Product Name |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carbaldehyde |
Molecular Formula |
C17H19BO3 |
Molecular Weight |
282.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
